Dansyl-L-isoleucine cyclohexylammonium salt
Overview
Description
Dansyl-L-isoleucine cyclohexylammonium salt is a biochemical compound with the empirical formula C18H24N2O4S · C6H13N . It has a molecular weight of 463.63 . This compound is used for proteomics research .
Molecular Structure Analysis
The SMILES string of Dansyl-L-isoleucine cyclohexylammonium salt isNC1CCCCC1.CCC@HC@H(=O)c2cccc3c(cccc23)N(C)C)C(O)=O . The InChI key is YSWPFEXUKBSNGY-XHXSRVRCSA-N . Physical And Chemical Properties Analysis
The physical and chemical properties of Dansyl-L-isoleucine cyclohexylammonium salt include its empirical formula (C18H24N2O4S · C6H13N), molecular weight (463.63), and its SMILES string and InChI key . The compound appears as a green powder with a yellow cast .Scientific Research Applications
Chromatographic Applications Dansyl-L-isoleucine cyclohexylammonium salt and similar dansyl amino acids have notable applications in chromatography. For instance, the chromatographic behavior of ion pair enantiomers of dansyl leucine cyclohexylammonium salt on a beta-cyclodextrin stationary phase has been studied, revealing significant complexities due to the association of the amino acid with its cyclohexylammonium counter ion. This research provides insights into the chromatographic properties and the thermodynamic aspects of such compounds (Skrdla et al., 2003).
Analytical Chemistry Dansyl derivatives are integral in the study of amino acids, peptides, and proteins. Their interaction with different analytical reagents and conditions has been a subject of extensive research, leading to optimized conditions for dansylation reactions. This knowledge is crucial for effective chromatographic separation and accurate quantitative analysis of dansyl amino acids (Gros & Labouesse, 2005).
Mass Spectrometry Dansyl chloride, a related compound, is used for improving mass spectral sensitivity, especially for nonionizable analytes. This application is pivotal in enhancing liquid chromatography-mass spectrometry (LC-MS) detection, providing a versatile method for characterizing a wide range of compounds including dansyl amino acids (Tang & Guengerich, 2010).
Cytofluorometry The application of dansyl chloride in cytofluorometry, particularly in the determination of lysine, highlights the versatility of dansyl compounds in fluorescence-based analytical techniques. This method has been used to analyze lysine content in various biological samples, demonstrating the utility of dansyl compounds in quantitative fluorescence analysis (Rosselet & Ruch, 1968).
Capillary Electrophoresis Dansyl amino acids have also been utilized in capillary electrophoresis, aiding in the resolution of amino acid enantiomers. This technique employs specific additives to achieve effective separation, further emphasizing the role of dansyl compounds in advanced analytical methodologies (Okafo & Camilleri, 1993).
Safety and Hazards
Safety measures for handling Dansyl-L-isoleucine cyclohexylammonium salt include avoiding dust formation, breathing mist, gas or vapours, and contact with skin and eye. Use of personal protective equipment and chemical impermeable gloves is recommended. Ensure adequate ventilation and remove all sources of ignition. In case of accidental release, personnel should be evacuated to safe areas .
properties
IUPAC Name |
cyclohexanamine;(2S,3S)-2-[[5-(dimethylamino)naphthalen-1-yl]sulfonylamino]-3-methylpentanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24N2O4S.C6H13N/c1-5-12(2)17(18(21)22)19-25(23,24)16-11-7-8-13-14(16)9-6-10-15(13)20(3)4;7-6-4-2-1-3-5-6/h6-12,17,19H,5H2,1-4H3,(H,21,22);6H,1-5,7H2/t12-,17-;/m0./s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YSWPFEXUKBSNGY-XHXSRVRCSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)C(C(=O)O)NS(=O)(=O)C1=CC=CC2=C1C=CC=C2N(C)C.C1CCC(CC1)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC[C@H](C)[C@@H](C(=O)O)NS(=O)(=O)C1=CC=CC2=C1C=CC=C2N(C)C.C1CCC(CC1)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H37N3O4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60201531 |
Source
|
| Record name | N-((5-(Dimethylamino)-1-naphthyl)sulphonyl)-L-isoleucine, compoundwith cyclohexylamine (1:1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60201531 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
463.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Dansyl-L-isoleucine cyclohexylammonium salt | |
CAS RN |
53369-40-7 |
Source
|
| Record name | L-Isoleucine, N-[[5-(dimethylamino)-1-naphthalenyl]sulfonyl]-, compd. with cyclohexanamine (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=53369-40-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-((5-(Dimethylamino)-1-naphthyl)sulphonyl)-L-isoleucine, compoundwith cyclohexylamine (1:1) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0053369407 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | N-((5-(Dimethylamino)-1-naphthyl)sulphonyl)-L-isoleucine, compoundwith cyclohexylamine (1:1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60201531 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | N-[[5-(dimethylamino)-1-naphthyl]sulphonyl]-L-isoleucine, compound with cyclohexylamine (1:1) | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.053.165 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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